Cas no 179056-02-1 (Benzaldehyde,3-(1-methyl-1H-tetrazol-5-yl)-)

Benzaldehyde,3-(1-methyl-1H-tetrazol-5-yl)- structure
179056-02-1 structure
Product Name:Benzaldehyde,3-(1-methyl-1H-tetrazol-5-yl)-
CAS No:179056-02-1
MF:C9H8N4O
MW:188.186020851135
CID:113064
PubChem ID:10487847
Update Time:2025-04-18

Benzaldehyde,3-(1-methyl-1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-(1-methyl-1H-tetrazol-5-yl)-
    • 3-(1-METHYL-1H-TETRAZOL-5-YL)BENZALDEHYDE
    • 3-(1-methyltetrazol-5-yl)benzaldehyde
    • DTXSID60440701
    • Benzaldehyde, 3-(1-methyl-1H-tetrazol-5-yl)-
    • AKOS006230140
    • MFCD08669915
    • 3-(1-Methyl-1H-tetrazol-5-yl)-benzaldehyde
    • 179056-02-1
    • SCHEMBL8816257
    • Inchi: 1S/C9H8N4O/c1-13-9(10-11-12-13)8-4-2-3-7(5-8)6-14/h2-6H,1H3
    • InChI Key: BROLZTCJAAWYNN-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC(=C1)C1=NN=NN1C

Computed Properties

  • Exact Mass: 188.07000
  • Monoisotopic Mass: 188.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.67000
  • LogP: 0.68960
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